Cas no 122623-80-7 (Propanoic acid, 2-(2-chlorophenoxy)-, methyl ester)

• Product Name: Propanoic acid, 2-(2-chlorophenoxy)-, methyl ester
• CAS No: 122623-80-7
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 2858850
• PubChem ID: 13925563
• Update Time: 2024-03-01

Propanoic acid, 2-(2-chlorophenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(2-chlorophenoxy)-, methyl ester

• Inchi： 1S/C10H11ClO3/c1-7(10(12)13-2)14-9-6-4-3-5-8(9)11/h3-7H,1-2H3
• InChI Key： FSLKEMBXNJKLCW-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(OC1=CC=CC=C1Cl)C

Computed Properties

• Exact Mass: 214.0396719g/mol
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acid esters